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Compound of Interest

Compound Name:
5-Amino-n,2-

dimethylbenzenesulfonamide

Cat. No.: B112857 Get Quote

Technical Dossier: 5-Amino-N,2-
dimethylbenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known chemical properties of 5-
Amino-N,2-dimethylbenzenesulfonamide (CAS No. 6274-17-5). Due to the limited

availability of public data for this specific compound, this document also outlines standardized

experimental protocols for the determination of key physicochemical properties. While

extensive research has been conducted on related sulfonamide compounds, information

regarding the biological activity and specific signaling pathways of 5-Amino-N,2-
dimethylbenzenesulfonamide is not currently available in the public domain.

Chemical Identity and Properties
5-Amino-N,2-dimethylbenzenesulfonamide is a substituted aromatic sulfonamide. Its core

structure consists of a benzene ring substituted with an amino group, a methyl group, and an

N-methylsulfonamide group.
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Identifier Value Source

IUPAC Name
5-amino-N,2-

dimethylbenzenesulfonamide
N/A

CAS Number 6274-17-5 [1][2]

Molecular Formula C₈H₁₂N₂O₂S [1][2]

Molecular Weight 200.26 g/mol [1][2]

Table 1: Chemical Identifiers for 5-Amino-N,2-dimethylbenzenesulfonamide

Physicochemical Properties
Detailed experimental data for the physicochemical properties of 5-Amino-N,2-
dimethylbenzenesulfonamide are not readily available in peer-reviewed literature. The

following table summarizes the available information and indicates where data is currently

lacking.

Property Value Source

Melting Point Not Available N/A

Boiling Point Not Available N/A

Solubility Not Available N/A

pKa Not Available N/A

Table 2: Physicochemical Properties of 5-Amino-N,2-dimethylbenzenesulfonamide

Spectral Data
No publicly accessible spectral data (NMR, IR, Mass Spectrometry) for 5-Amino-N,2-
dimethylbenzenesulfonamide were identified during the literature review.

Experimental Protocols
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The following sections detail standardized methodologies for the determination of key chemical

properties of sulfonamide compounds, which can be applied to 5-Amino-N,2-
dimethylbenzenesulfonamide.

Synthesis
A specific synthesis protocol for 5-Amino-N,2-dimethylbenzenesulfonamide is not detailed in

the available literature. A general approach would likely involve the N-methylation of 5-Amino-

2-methylbenzenesulfonamide. The synthesis of the parent compound, 5-Amino-2-

methylbenzenesulfonamide, proceeds via the chlorosulfonation of acetanilide, followed by

amination and subsequent hydrolysis of the acetyl group.

Determination of Melting Point
The melting point of a solid crystalline substance can be determined using a capillary melting

point apparatus.

Methodology:

A small, dry sample of the compound is finely powdered and packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the sample is recorded as the melting point range.

Determination of Solubility
The solubility of a compound in various solvents can be determined using the shake-flask

method.

Methodology:

An excess amount of the solid compound is added to a known volume of the solvent in a

sealed flask.
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The flask is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached.

The saturated solution is filtered to remove any undissolved solid.

The concentration of the compound in the filtrate is determined using a suitable analytical

technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography

(HPLC).

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC can be used to determine the purity and concentration of 5-Amino-N,2-
dimethylbenzenesulfonamide.

Methodology:

Mobile Phase Preparation: A suitable mobile phase is prepared, often a mixture of an

aqueous buffer and an organic solvent like acetonitrile or methanol. The pH of the aqueous

phase is adjusted as needed.

Standard Solution Preparation: A standard solution of the compound with a known

concentration is prepared.

Sample Preparation: A sample of the compound is dissolved in a suitable solvent and

filtered.

Chromatographic Conditions: A C18 reversed-phase column is commonly used for

sulfonamides. The flow rate is typically set to 1 mL/min, and the column oven temperature is

maintained at a constant value (e.g., 25-30 °C). Detection is often performed using a UV

detector at a wavelength where the compound exhibits maximum absorbance.

Injection and Analysis: Equal volumes of the standard and sample solutions are injected into

the HPLC system. The retention time and peak area are recorded. The purity and

concentration of the sample can be calculated by comparing its peak area to that of the

standard.
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Biological Activity and Signaling Pathways
As of the date of this report, there is no publicly available information on the biological activity,

mechanism of action, or any associated signaling pathways for 5-Amino-N,2-
dimethylbenzenesulfonamide. Research on other benzenesulfonamide derivatives has

shown a wide range of biological activities, including antimicrobial and anti-inflammatory

effects. However, these findings cannot be directly extrapolated to the N,2-dimethyl substituted

compound.

Visualizations
Since no specific signaling pathways or complex experimental workflows for 5-Amino-N,2-
dimethylbenzenesulfonamide have been identified, a generic workflow for the chemical

analysis of a novel compound is presented below.

Caption: A generalized experimental workflow for the synthesis and characterization of a

chemical compound.

Conclusion
5-Amino-N,2-dimethylbenzenesulfonamide (CAS No. 6274-17-5) is a compound for which

there is a notable lack of publicly available scientific data. While its basic chemical identity is

established, its physicochemical properties, spectral characteristics, and biological activities

remain largely uncharacterized in the public domain. The experimental protocols provided in

this guide offer a framework for researchers to systematically determine these unknown

properties. Further investigation is required to elucidate the potential therapeutic applications

and biological mechanisms of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. combi-blocks.com [combi-blocks.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b112857?utm_src=pdf-body
https://www.benchchem.com/product/b112857?utm_src=pdf-body
https://www.benchchem.com/product/b112857?utm_src=pdf-body
https://www.benchchem.com/product/b112857?utm_src=pdf-body
https://www.benchchem.com/product/b112857?utm_src=pdf-body
https://www.benchchem.com/product/b112857?utm_src=pdf-custom-synthesis
https://www.combi-blocks.com/msds/ST-5458.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. cymitquimica.com [cymitquimica.com]

To cite this document: BenchChem. [What are the chemical properties of 5-Amino-n,2-
dimethylbenzenesulfonamide?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112857#what-are-the-chemical-properties-of-5-
amino-n-2-dimethylbenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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